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Compound of Interest

Compound Name: RSH-7

Cat. No.: B15574835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the in vivo delivery of

RSH-7, a potent dual inhibitor of Bruton's tyrosine kinase (BTK) and FMS-like tyrosine kinase 3

(FLT3). The provided methodologies are based on preclinical studies demonstrating its anti-

tumor efficacy in hematological malignancy models.

Mechanism of Action
RSH-7 is a small molecule inhibitor that targets two key signaling pathways involved in the

proliferation and survival of certain cancer cells. It exhibits potent inhibitory activity against both

BTK and FLT3, with IC50 values of 47 nM and 12 nM, respectively[1]. By blocking the activity

of these kinases, RSH-7 disrupts downstream signaling cascades, leading to the induction of

apoptosis and the suppression of tumor growth[1][2].

Signaling Pathway of RSH-7 Inhibition
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Caption: RSH-7 inhibits BTK and FLT3 signaling pathways, leading to decreased cell

proliferation and increased apoptosis.

In Vivo Anti-Tumor Activity
RSH-7 has demonstrated significant anti-tumor activity in xenograft models of human

hematological malignancies. The quantitative data from these studies are summarized below.
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Tumor
Growth
Inhibition
(TGI)

Referenc
e

Jeko-1

(Mantle

Cell

Lymphoma

)

Mouse 50
Intraperiton

eal (i.p.)

Daily for 16

days
79.78% [1]

MV4-11

(Acute

Myeloid

Leukemia)

Mouse 20
Intraperiton

eal (i.p.)

Daily for 16

days
94.84% [1]

Experimental Protocols
The following are detailed protocols for the in vivo administration of RSH-7 based on the

aforementioned studies.

Experimental Workflow for In Vivo Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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